Cas no 946206-48-0 (N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 946206-48-0
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 6173794
• PubChem ID: 16880193
• Update Time: 2025-05-20

N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide
• CCG-310805
• AKOS024487811
• N-(4-methoxynaphthalen-1-yl)-3-methylisoxazole-5-carboxamide
• 946206-48-0
• F5002-0618

• Inchi： 1S/C16H14N2O3/c1-10-9-15(21-18-10)16(19)17-13-7-8-14(20-2)12-6-4-3-5-11(12)13/h3-9H,1-2H3,(H,17,19)
• InChI Key： ZDSVMLWGMAINDU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide

N-(4-Methoxynaphthalen-1-yl)-3-Methyl-1,2-Oxazole-5-Carboxamide: A Comprehensive Overview

N-(4-Methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946206-48-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide is characterized by a naphthalene ring substituted with a methoxy group at the 4-position and an oxazole moiety linked to the naphthalene ring through an amide bond. The presence of these functional groups imparts specific physicochemical properties to the molecule, which are crucial for its biological activities.

The synthesis of N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide typically involves several steps. One common approach is to start with 4-methoxynaphthalene and react it with an appropriate carboxylic acid or acid chloride to form the amide bond. The subsequent formation of the oxazole ring can be achieved through a variety of methods, such as cyclization reactions involving hydroxylamine or other suitable reagents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activities, N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide has shown promising results in various preclinical studies. One of its notable properties is its ability to act as a selective inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cell proliferation and survival. This property makes it a potential candidate for the development of targeted therapies for diseases such as cancer.

Recent research has also explored the anti-inflammatory and antioxidant activities of N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage.

The pharmacokinetic profile of N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide has been investigated in several animal models. These studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rates. These properties are essential for ensuring that the compound can reach its target tissues at therapeutic concentrations without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at various dose levels and has shown promising therapeutic effects in patients with certain types of cancer and inflammatory diseases. Further clinical studies are needed to confirm these findings and to optimize dosing regimens for different patient populations.

In conclusion, N-(4-methoxynaphthalen-1-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946206-48-0) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery.